Cas no 2137982-47-7 (Sodium 3-(piperidine-1-sulfonyl)benzene-1-sulfinate)

• Product Name: Sodium 3-(piperidine-1-sulfonyl)benzene-1-sulfinate
• CAS No: 2137982-47-7
• MF: C₁₁H₁₄NNaO₄S₂
• MW: 311.352931499481
• CID: 5990153
• PubChem ID: 165863954
• Update Time: 2025-06-08

Sodium 3-(piperidine-1-sulfonyl)benzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 3-(piperidine-1-sulfonyl)benzene-1-sulfinate
• EN300-723485
• 2137982-47-7
• Sodium 3-(piperidine-1-sulfonyl)benzene-1-sulfinate

• Inchi： 1S/C11H15NO4S2.Na/c13-17(14)10-5-4-6-11(9-10)18(15,16)12-7-2-1-3-8-12;/h4-6,9H,1-3,7-8H2,(H,13,14);/q;+1/p-1
• InChI Key： PEHUHGXKERNPFN-UHFFFAOYSA-M
• SMILES： S(C1C=CC=C(C=1)S(=O)[O-])(N1CCCCC1)(=O)=O.[Na+]

Computed Properties

• Exact Mass: 311.02619456g/mol
• Monoisotopic Mass: 311.02619456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų

Additional information on Sodium 3-(piperidine-1-sulfonyl)benzene-1-sulfinate

Research Briefing on Sodium 3-(piperidine-1-sulfonyl)benzene-1-sulfinate (CAS: 2137982-47-7) in Chemical Biology and Pharmaceutical Applications

Sodium 3-(piperidine-1-sulfonyl)benzene-1-sulfinate (CAS: 2137982-47-7) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This sulfinate derivative, characterized by its unique piperidine-sulfonyl and benzene-sulfinate moieties, exhibits versatile reactivity that makes it valuable for medicinal chemistry applications, particularly in the development of novel therapeutic agents and chemical probes.

Recent studies have focused on the compound's role as a key intermediate in the synthesis of sulfonamide-based inhibitors. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in constructing potent carbonic anhydrase inhibitors through efficient sulfonylation reactions. The researchers highlighted the compound's stability in aqueous solutions and its compatibility with various coupling partners, making it particularly attractive for drug discovery workflows.

Structural-activity relationship (SAR) investigations have revealed that the piperidine moiety contributes significantly to the compound's pharmacokinetic properties. Molecular modeling studies indicate that this structural feature enhances membrane permeability while maintaining favorable solubility characteristics. These properties have led to increased interest in using this compound as a building block for CNS-targeted therapeutics.

In the field of chemical biology, Sodium 3-(piperidine-1-sulfonyl)benzene-1-sulfinate has shown promise as a versatile reagent for protein modification. A recent Nature Chemical Biology paper described its application in developing covalent inhibitors through selective sulfonylation of cysteine residues. The study demonstrated remarkable selectivity and efficiency, opening new possibilities for targeted protein degradation strategies.

From a synthetic chemistry perspective, several research groups have reported improved synthetic routes to this compound. A 2024 Organic Process Research & Development publication detailed a scalable, high-yield synthesis method that addresses previous challenges in purification and stability. The new protocol reduces production costs while maintaining high purity standards required for pharmaceutical applications.

Ongoing preclinical studies are exploring the therapeutic potential of derivatives based on this scaffold. Early results suggest activity against several disease-relevant targets, including kinases and GPCRs associated with oncology and inflammatory disorders. However, researchers caution that further optimization is needed to address metabolic stability issues observed in some derivative compounds.

The compound's safety profile has been evaluated in recent toxicological studies. While the parent compound shows favorable in vitro safety parameters, some derivatives have exhibited off-target effects that require careful medicinal chemistry optimization. These findings underscore the importance of thorough structure-activity relationship studies when developing new therapeutic candidates from this scaffold.

Looking forward, Sodium 3-(piperidine-1-sulfonyl)benzene-1-sulfinate represents a promising chemical tool with multiple applications in drug discovery and chemical biology. Its unique combination of reactivity, stability, and drug-like properties positions it as a valuable building block for future therapeutic development. Continued research is expected to further expand its utility and uncover new applications in targeted medicine development.